Cas no 2580209-68-1 (5-{(benzyloxy)carbonylamino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2580209-68-1
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 5659622
• PubChem ID: 165890491
• Update Time: 2025-08-05

5-{(benzyloxy)carbonylamino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580209-68-1
• 5-{[(benzyloxy)carbonyl]amino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• EN300-27723270
• 5-{(benzyloxy)carbonylamino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C15H17N3O4/c1-10(2)18-13(12(8-16-18)14(19)20)17-15(21)22-9-11-6-4-3-5-7-11/h3-8,10H,9H2,1-2H3,(H,17,21)(H,19,20)
• InChI Key： PVMNPIAVJRJARB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1=C(C(=O)O)C=NN1C(C)C)=O

Computed Properties

• Exact Mass: 303.12190603g/mol
• Monoisotopic Mass: 303.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.4Ų

Additional information on 5-{(benzyloxy)carbonylamino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

5-{(benzyloxy)carbonylamino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2580209-68-1): An Overview

5-{(benzyloxy)carbonylamino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2580209-68-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

5-{(benzyloxy)carbonylamino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid is a pyrazole derivative with a molecular formula of C₁₆H₁₇N₃O₄. The compound features a pyrazole ring substituted with an isopropyl group at the 1-position and a carboxylic acid group at the 4-position. Additionally, the pyrazole ring is functionalized with a benzyl carbamate moiety at the 5-position, which imparts unique chemical and biological properties to the molecule.

The presence of the carboxylic acid group makes the compound highly polar and soluble in polar solvents such as water and methanol. The benzyl carbamate moiety adds a degree of hydrophobicity, which can influence its interactions with biological targets. The overall structure of 5-{(benzyloxy)carbonylamino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid suggests that it may exhibit favorable pharmacokinetic properties, such as good membrane permeability and metabolic stability.

Synthesis Methods

The synthesis of 5-{(benzyloxy)carbonylamino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the reaction of 1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid with benzyl chloroformate in the presence of a base such as triethylamine or diisopropylethylamine. This reaction typically proceeds via nucleophilic substitution to form the desired benzyl carbamate derivative.

An alternative method involves the coupling of 5-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid with benzyl chloroformate using a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC). This method provides good yields and is particularly useful for large-scale synthesis.

Biological Activities and Therapeutic Potential

5-{(benzyloxy)carbonylamino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid has been investigated for its potential therapeutic applications in various diseases. Recent studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions.

In vitro studies have demonstrated that 5-{(benzyloxy)carbonylamino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid can effectively inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. Specifically, it has been found to selectively inhibit COX-2 without significantly affecting COX-1, which may reduce the risk of gastrointestinal side effects associated with non-selective COX inhibitors.

Beyond its anti-inflammatory properties, this compound has also shown potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 5-{(benzyloxy)carbonylamino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid may have dual therapeutic benefits in treating both inflammatory diseases and cancer.

Clinical Trials and Future Directions

The promising preclinical results of 5-{(benzyloxy)carbonylamino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid have led to increased interest in its clinical development. Several phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on conditions such as osteoarthritis, rheumatoid arthritis, and certain types of cancer.

Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term safety profile and optimal dosing regimens for this compound.

In addition to its therapeutic applications, there is growing interest in using 5-{(benzyloxy)carbonylamino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid as a tool compound in basic research. Its ability to selectively modulate specific biological pathways makes it a valuable tool for studying disease mechanisms and developing new therapeutic strategies.

Conclusion

5-{(benzyloxy)carbonylamino}-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2580209-68-1) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure confers favorable pharmacological properties, making it an attractive candidate for the development of new drugs targeting inflammatory diseases and cancer. As ongoing clinical trials continue to provide valuable insights into its safety and efficacy, this compound is poised to play an important role in advancing our understanding and treatment of these conditions.